Cas no 3737-41-5 (3,3,4,4-Tetrachlorosulfolane)

• Product Name: 3,3,4,4-Tetrachlorosulfolane
• CAS No: 3737-41-5
• Molecular Formula: C₄H₄Cl₄O₂S
• Molecular Weight: 257.9504
• CID: 44444
• PubChem ID: 87559981

3,3,4,4-Tetrachlorosulfolane Properties

Names and Identifiers

• 3,3,4,4-tetrachlorotetrahydrothiophene 1,1-dioxide
• 3,3,4,4-Tetrachlorosulfolane
• 3,3,4,4-Tetrachlorothiolane 1,1-dioxide
• Tetrahydro-3,3,4,4-tetrachlorothiophene 1,1-dioxide
• 2,5-DIHYDRO-3,3,4,4-TETRACHLOROTHIOPHENE-1,1-DIOXIDE
• DAC 649
• Slacurb
• 3,3,4,4-Tetrachlorotetrahydrothiophene1,1-dioxide
• Nopcocide DS 649
• Caswell No. 833B
• DS 649
• SJY4TJ4WC1
• EPA Pesticide Chemical Code 103101
• CP 78601
• Thiophene, 3,3,4,4-tetrachlorotetrahydro-, 1,1-dioxide
• 3,3,4,4-Tetrachlorotetrahydrothiophene-1,1-dioxide
• Thiophene, tetrahydro-3,3,4,4-tetrachloro-, 1,1-dioxide
• 3,3,4,4-tetrachlorothiolane-1,1-dione
• DSSTox_CID
• 3,3,4,4-Tetrachlorotetrahydrothiophene 1,1-Dioxide
• Z57056469
• TETRACHLOROTETRAHYDROTHIOPHENE 1,1-DIOXIDE, 3,3,4,4-
• T72383
• CP-78601
• CAS-3737-41-5
• UNII-SJY4TJ4WC1
• 3,3,4,4-tetrachloro tetrahydrothiophene 1,1-dioxide
• GCAXGCSCRRVVLF-UHFFFAOYSA-
• EINECS 223-113-9
• CHEMBL3185246
• Q27289245
• T2504
• AKOS000269501
• NS00021140
• NCGC00255452-01
• 3,4-DICHLOROTETRAHYDROTHIOPHENE 1,1-DIOXIDE, CIS
• Tox21_302200
• 3,3,4,4-tetrachloro-sulpholane
• DTXSID7041461
• CS-0271192
• 3737-41-5
• InChI=1/C4H4Cl4O2S/c5-3(6)1-11(9,10)2-4(3,7)8/h1-2H2
• DTXCID5021461
• MFCD00154882
• SCHEMBL1791383
• GCAXGCSCRRVVLF-UHFFFAOYSA-N
• 3,3,4,4-TETRACHLORO-1??-THIOLANE-1,1-DIONE
• STK367306
• 3,3,4,4-Tetrachloro-1,1-dioxotetrahydrothiophene

• MDL： MFCD00154882
• InChIKey： GCAXGCSCRRVVLF-UHFFFAOYSA-N
• Inchi： 1S/C4H4Cl4O2S/c5-3(6)1-11(9,10)2-4(3,7)8/h1-2H2
• SMILES： ClC1(C([H])([H])S(C([H])([H])C1(Cl)Cl)(=O)=O)Cl

Computed Properties

• Exact Mass: 255.86900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 255.869
• Heavy Atom Count: 11
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.5

Experimental Properties

• LogP: 2.84340
• PSA: 42.52000
• Refractive Index: 1.563
• Boiling Point: 250.32°C (estimate)
• Melting Point: 172.0 to 176.0 deg-C
• Flash Point: 195.1°C
• Density: 1.79

3,3,4,4-Tetrachlorosulfolane Security Information

• Symbol:
• RTECS：XN0870000
• Hazardous Material transportation number：UN 2811 6.1/PG III
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• HazardClass：6.1

3,3,4,4-Tetrachlorosulfolane Customs Data

• HS CODE：2934300000
• Customs Data：

  China Customs Code:

  2934300000

  Overview:

  2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds